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Compound of Interest

Compound Name: Camphor

Cat. No.: B167293

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides comprehensive, step-by-step guidance on the safe
handling of camphor, including personal protective equipment (PPE) recommendations,

operational procedures, and disposal plans.

Quantitative Data Summary

Understanding the physical and chemical properties of camphor is crucial for safe handling.
The following table summarizes key quantitative data.
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Parameter

Value

Source

Physical State

Colorless or white crystalline

solid

[1](2][3]

Strong, penetrating, aromatic

Odor odor [11[3]
Molecular Formula C10H160 [3]
Molecular Weight 152.3 g/mol [4115]
Melting Point 179 °C (354.2 °F) [1]
Boiling Point 204 °C (399.2 °F) [1]
Flash Point 66 °C (150.8 °F) (closed cup) [41[6]

Autoignition Temperature

466 °C (870.8 °F)

[7]

Lower Explosive Limit (LEL)

0.6%

[417]

Upper Explosive Limit (UEL)

3.5%

[417]

Vapor Pressure

0.2 mmHg at 20 °C

[4]115]

Solubility

Poorly soluble in water; soluble

in organic solvents like alcohol,

ether, and chloroform.

[2](3]

OSHA PEL (8-hr TWA)

2 mg/m3

[5]i8]

NIOSH REL (10-hr TWA)

2 mg/m3

[8]

ACGIH TLV (8-hr TWA)

2 ppm (12 mg/m3)

[8]

ACGIH STEL (15-min)

3 ppm (19 mg/m3)

[8]

IDLH

200 mg/m3

[41051[7]

Experimental Protocol: Safe Handling of Camphor

This protocol outlines the essential steps for safely handling camphor in a laboratory setting.

1. Pre-Handling Preparation:
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Risk Assessment: Conduct a thorough risk assessment for the specific procedure involving
camphor.

Information Review: Review the Safety Data Sheet (SDS) for camphor.[9]

Engineering Controls: Ensure a well-ventilated area, preferably a fume hood, is available and
operational.[10][11] For large-scale operations, a spark-free, earthed ventilation system is
recommended.[12]

PPE Assembly: Gather all necessary PPE as outlined in the PPE Selection Workflow below.
. Handling Procedure:

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[8][13] Wash hands
thoroughly before and after handling.[6][11]

Containment: Handle solid camphor in a way that minimizes dust generation.[10][11] Use a
vacuum or wet method for cleanup; do not dry sweep.[8]

Grounding: For processes that may generate static electricity, ensure equipment is properly
grounded and bonded.[6][10]

Heating: When heating camphor, be aware that it emits flammable vapors above its flash
point (150°F/66°C).[4] Use appropriate heating methods and ensure there are no open
flames or ignition sources nearby.[6]

. Post-Handling Procedures:
Decontamination: Clean the work area thoroughly after use.

Storage: Store camphor in a tightly closed, properly labeled container in a cool, dry, well-
ventilated area away from incompatible materials such as strong oxidizers.[10][12][14] Store
in a dedicated flammables cabinet if available.[6]

Clothing: Contaminated work clothes should be laundered separately by individuals informed
of the hazards.[15]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure.

e Eye and Face Protection: Safety glasses with side shields or chemical goggles are required.
[8][12]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.qg., nitrile rubber).[13][16] Inspect gloves before
each use and use proper removal techniques.[11]

o Lab Coat/Coveralls: A lab coat or chemical-resistant apron should be worn.[17] For larger
quantities or continuous use, tight-weave, non-static clothing is recommended.[12]

» Respiratory Protection:

o If working outside of a fume hood or if exposure limits are likely to be exceeded, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.[8][14]

o For concentrations up to 50 mg/m3, a supplied-air respirator in continuous-flow mode is
recommended.[14]

o For higher concentrations, a full-facepiece respirator with an organic vapor cartridge and
high-efficiency particulate prefilters should be used.[8]

Disposal Plan

Proper disposal of camphor waste is essential to prevent environmental contamination and
ensure safety.

e \Waste Collection:

o Collect camphor waste in a designated, clearly labeled, and sealed container made of a
compatible material.[9][18] The label should include "Hazardous Waste" and the chemical
name.[18]

o Do not mix camphor waste with incompatible substances.[19]
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» Disposal Method:
o Disposal must be handled by a licensed professional waste disposal service.[20]
o Do not dispose of camphor down the drain or in regular trash.[21]
o Follow all local, state, and federal regulations for hazardous waste disposal.[20]

o Empty Containers: Dispose of empty containers as unused product, as they may contain
residual chemical.[20]

First Aid Measures

In case of exposure, immediate action is critical.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][12] Seek medical attention if irritation
persists.[6]

o Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water.[12][14]

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.[6]
[22] Seek medical attention.

 Ingestion: Do NOT induce vomiting.[23] Rinse the mouth with water.[6] Call a poison control
center or seek immediate medical attention.[23][24] Ingestion of camphor can be highly
toxic, and even small amounts can be harmful, especially to children.[25][26]

Visual Guides

The following diagrams illustrate the key safety workflows for handling camphor.
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Camphor Handling Workflow
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Caption: A workflow for the safe handling of camphor.
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PPE Selection for Camphor

Start: Handling Camphor

Minimum PPE:
Safety Glasses with Side Shields
Nitrile Gloves
Lab Coat
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Caption: A decision-making workflow for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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